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Compound of Interest

Compound Name:
Adenosine 5'-monophosphate

xsodium salt

CAS No.: 1231926-40-1

Cat. No.: B12349979

Get Quote

Executive Summary & Chemical Profile
Adenosine 5'-monophosphate (AMP) sodium salt is a fundamental nucleotide used extensively

in metabolic signaling research (AMPK activation), molecular biology, and drug formulation.[1]

While generally classified as non-hazardous under GHS standards, its bioactive nature and

physical form (fine powder) require strict adherence to chemical hygiene to prevent

experimental cross-contamination and ensuring environmental compliance.

Operational Insight: The primary risk with AMP sodium salt is not acute toxicity, but

hygroscopicity and hydrolysis. Improper disposal of degraded stock can lead to microbial

growth in waste streams, while improper handling can introduce phosphate contamination into

sensitive assays.
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Property Specification

Chemical Name Adenosine 5'-monophosphate, sodium salt

CAS Number 4578-31-8 (Disodium), 13474-03-8 (General)

Molecular Formula C₁₀H₁₂N₅Na₂O₇P (Disodium salt)

Solubility
Highly soluble in water (~50 mg/mL); insoluble

in ethanol

Stability
Hygroscopic; hydrolyzes to Adenosine and

Inorganic Phosphate (Pi) in acidic conditions

Storage -20°C (Desiccated)

GHS Classification
Not Classified / Low Hazard (May cause

mechanical irritation)

Pre-Disposal Safety & Handling
Before initiating any disposal workflow, verify the state of the material. AMP sodium salt is

sensitive to strong oxidizers.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 mask or P100 respirator recommended if handling large quantities of open

powder to prevent inhalation of dust.

Dermal: Nitrile gloves (0.11 mm minimum thickness).

Ocular: Safety glasses with side shields.

Incompatibility Alert
Do NOT mix with:

Strong Oxidizing Agents: Potential for exothermic reaction.

Strong Acids: Rapid hydrolysis releases heat and degrades the nucleotide.
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Disposal Decision Framework (Workflow)
Proper disposal depends entirely on the context of the AMP usage. Is it a pure chemical, a

solvent mixture, or a biological byproduct?
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then Biohazard Waste
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Drain Disposal*
(ONLY if permitted by local EHS)

*Check Local Regs
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Figure 1: Decision matrix for segregating AMP sodium salt waste streams based on biological

contamination and physical state.

Detailed Disposal Protocols
Protocol A: Solid Waste (Expired or Surplus Powder)
Applicability: Unused stock, expired reagent, or spill cleanup residues.

Segregation: Do not mix with halogenated solvents or heavy metals.
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Containerization: Place the original container (tightly capped) inside a clear, sealable

secondary bag (e.g., Ziploc).

Labeling: Affix a hazardous waste tag.

Chemical Name: Adenosine 5'-monophosphate sodium salt.[1][2][3][4][5][6][7][8][9]

Hazard:[4][5][8][9][10] "Non-Regulated Organic Salt" (or "Irritant" if dust is present).

Disposal Method: Transfer to EHS for High-Temperature Incineration.

Why? Although non-toxic, incineration ensures complete destruction of the bioactive

nucleotide, preventing any potential biological uptake in environmental systems.

Protocol B: Liquid Waste (Aqueous Buffers)
Applicability: AMP dissolved in PBS, Tris, or water.

pH Check: Ensure pH is between 5 and 9.

Collection: Collect in a High-Density Polyethylene (HDPE) carboy labeled "Non-Hazardous

Aqueous Waste."

Drain Disposal (Conditional):

Note: Many institutions allow dilute solutions (<10 mM) of nucleotides to be flushed with

copious water, as they are naturally occurring metabolites.

Validation:YOU MUST check your facility's specific wastewater permit before pouring

down the drain. If in doubt, use the chemical waste carboy.

Protocol C: Biologically Contaminated Waste
Applicability: AMP used in cell culture media or with recombinant DNA.

Decontamination:

Liquids: Add bleach (sodium hypochlorite) to a final concentration of 10%.[11] Allow to sit

for 30 minutes.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.caymanchem.com/product/21094/adenosine-5-prime-monophosphate-sodium-salt-hydrate
https://www.bocsci.com/product/adenosine-5-monophosphate-sodium-salt-cas-13474-03-8-402177.html
https://www.fishersci.com/shop/products/adenosine-5-monophosphate-sodium-salt-hydrate-99-thermo-scientific/AC440710010
https://cdn.caymanchem.com/cdn/msds/21094m.pdf
https://aksci.com/sds/8339AJ_SDS.pdf
https://www.uccaribe.edu/lirc/wp-content/uploads/2021/10/adenosyne.pdf
https://www.scbt.com/p/adenosine-5prime-monophosphate-sodium-salt-149022-20-8
https://www.lobachemie.com/lab-chemical-msds/MSDS-ADENOSINE-5MONOPHOSPHORIC-ACID-SODIUM-SALT-CASNO-4578-31-00690-EN.aspx
https://chemstock.ae/wp-content/uploads/2019/05/msds/52066MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/21094m.pdf
https://aksci.com/sds/8339AJ_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ADENOSINE-5MONOPHOSPHORIC-ACID-SODIUM-SALT-CASNO-4578-31-00690-EN.aspx
https://chemstock.ae/wp-content/uploads/2019/05/msds/52066MSDS.pdf
https://www.chemicalbook.com/msds/adenosine-5-monophosphate.pdf
https://www.culturecollections.org.uk/media/4394/eccw17405-material_safety_data_sheet__nucleic_acids_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solids: Collect in biohazard bags (Red Bag).

Disposal: Autoclave at 121°C for 30 minutes or incinerate as medical waste.

Accidental Release Measures (Spill Protocol)
Immediate Action: Isolate the area. If the spill is large (>50g) and airborne dust is visible,

evacuate briefly to let dust settle.

Step-by-Step Cleanup
PPE Up: Wear nitrile gloves, safety glasses, and a lab coat.

Containment:

Dry Spill: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.

Wet Spill: Absorb with inert material (vermiculite or chemical spill pads).

Cleaning:

Scoop material into a waste container.[5][8]

Clean the surface with a 10% ethanol solution followed by water.

Scientific Note: AMP is a phosphate source. Thorough rinsing is required to prevent

phosphate contamination of subsequent experiments on the same bench.

Disposal: Label collected waste as "Chemical Waste - Debris" and process via Protocol A.

Regulatory & Environmental Context
United States (EPA/RCRA)

Status: Adenosine 5'-monophosphate is not a P-listed or U-listed hazardous waste under 40

CFR 261.33.

Classification: It does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity

(TCLP).
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Compliance: While not federally regulated as hazardous, it should be managed under the

"Prudent Practices in the Laboratory" guidelines to maintain a "Cradle-to-Grave"

stewardship.

Europe (REACH/ECHA)
Status: Not classified as PBT (Persistent, Bioaccumulative, Toxic) or vPvB.[4]

Disposal Code (EWC): 16 05 09 (Discarded chemicals other than those mentioned in 16 05

06, 16 05 07, or 16 05 08).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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